Cas no 1219960-75-4 (Ethyl 3-amino-4-benzyl(methyl)aminobenzoate)

Ethyl 3-amino-4-benzyl(methyl)aminobenzoate structure
1219960-75-4 structure
Product Name:Ethyl 3-amino-4-benzyl(methyl)aminobenzoate
CAS No:1219960-75-4
Molecular Formula:C17H20N2O2
Molecular Weight:284.352904319763
CID:4687228

Ethyl 3-amino-4-benzyl(methyl)aminobenzoate Properties

Names and Identifiers

    • Ethyl 3-amino-4-[benzyl(methyl)amino]benzoate
    • Ethyl 3-amino-4-(benzyl(methyl)amino)benzoate
    • InChIKey: LRECRIQMZBNLGK-UHFFFAOYSA-N
    • Inchi: 1S/C17H20N2O2/c1-3-21-17(20)14-9-10-16(15(18)11-14)19(2)12-13-7-5-4-6-8-13/h4-11H,3,12,18H2,1-2H3
    • SMILES: O(CC)C(C1C=CC(=C(C=1)N)N(C)CC1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 6
  • Heavy Atom Count: 21
  • Complexity: 329
  • Topological Polar Surface Area: 55.6

Ethyl 3-amino-4-benzyl(methyl)aminobenzoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Crysdot LLC
CD12171375-5g
Ethyl 3-amino-4-(benzyl(methyl)amino)benzoate
1219960-75-4 95+%
5g
$446 2024-07-23
TRC
E042575-125mg
Ethyl 3-amino-4-[benzyl(methyl)amino]benzoate
1219960-75-4
125mg
$ 230.00 2022-06-05

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